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Compound of Interest

Compound Name: Chlorocyclohexane

Cat. No.: B146310

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of liquid chlorocyclohexane. The information is compiled from critically evaluated
data and established experimental methodologies, offering a valuable resource for
professionals in research, science, and drug development.

Quantitative Thermodynamic Data

The following tables summarize the key thermodynamic properties of liquid
chlorocyclohexane, facilitating easy comparison and reference.

Table 1: General Properties of Chlorocyclohexane

Property Value

Molecular Formula CeH1:1Cl

Molecular Weight 118.60 g/mol

CAS Number 542-18-7

Melting Point -44 °C

Boiling Point 141-143 °C at 1013 hPa[1]
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Table 2: Temperature-Dependent Properties of Liquid Chlorocyclohexane

Heat Capacity Enthalpy of

Temperature Density Vapor . L
at Saturation Vaporization

(K) (glcm?) Pressure (hPa)
(J-K=*-mol~?) (kJ-mol—?)
Data not Data not
available at this available at this

293.15 (20 °C) 1.00[1] 7[1] N N
specific specific
temperature temperature

] See NIST See NIST See NIST See NIST
Various
WTT[2] WTT[2] WTT[Z] WTT[2]

Note: The National Institute of Standards and Technology (NIST) Web Thermo Tables (WTT)
provides a comprehensive set of critically evaluated data for the thermodynamic properties of
chlorocyclohexane over a range of temperatures. For detailed, point-by-point data, users are
encouraged to consult the NIST database directly.[2]

Experimental Protocols

The determination of the thermodynamic properties of liquid chlorocyclohexane involves
precise and standardized experimental methodologies. The following sections detail the typical
protocols for measuring key parameters. These methods are representative of the high-
precision techniques used in the field of thermochemistry.

Heat Capacity Measurement

The heat capacity of liquid chlorocyclohexane is determined using adiabatic calorimetry. This
method is renowned for its high accuracy in measuring the heat absorbed by a substance as a
function of temperature.

Experimental Workflow for Adiabatic Calorimetry:
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Indirect Method (Clausius-Clapeyron)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of Liquid
Chlorocyclohexane: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146310#thermodynamic-properties-of-liquid-
chlorocyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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